Cas no 127350-62-3 (2H-Cyclopenta[b]naphtho[2,3-d]furan-10-aceticacid,5-(acetyloxy)-2-(3-furanyl)-3,3a,4a,5,5a,6,9,9a,10,10a-decahydro-6-(hydroxymethyl)-1,6,9a,10a-tetramethyl-9-oxo-,methyl ester, (2R,3aR,4aS,5R,5aS,6R,9aR,10S,10aR)-)

• Product Name: 2H-Cyclopenta[b]naphtho[2,3-d]furan-10-aceticacid,5-(acetyloxy)-2-(3-furanyl)-3,3a,4a,5,5a,6,9,9a,10,10a-decahydro-6-(hydroxymethyl)-1,6,9a,10a-tetramethyl-9-oxo-,methyl ester, (2R,3aR,4aS,5R,5aS,6R,9aR,10S,10aR)-
• CAS No: 127350-62-3
• MF: C₂₉H₃₆O₈
• MW: 512.591349601746
• CID: 165959
• Update Time: 2024-03-01

2H-Cyclopenta[b]naphtho[2,3-d]furan-10-aceticacid,5-(acetyloxy)-2-(3-furanyl)-3,3a,4a,5,5a,6,9,9a,10,10a-decahydro-6-(hydroxymethyl)-1,6,9a,10a-tetramethyl-9-oxo-,methyl ester, (2R,3aR,4aS,5R,5aS,6R,9aR,10S,10aR)- Chemical and Physical Properties

Names and Identifiers

• 2H-Cyclopenta[b]naphtho[2,3-d]furan-10-aceticacid,5-(acetyloxy)-2-(3-furanyl)-3,3a,4a,5,5a,6,9,9a,10,10a-decahydro-6-(hydroxymethyl)-1,6,9a,10a-tetramethyl-9-oxo-,methyl ester, (2R,3aR,4aS,5R,5aS,6R,9aR,10S,10aR)-
• 2H-Cyclopenta[b]naphtho[2,3-d]furan-10-aceticacid,5-(acetyloxy)-2-(3-furanyl)-3,3a,4a,5,5a,6,9,9a,10,10a-decahydro-6-(hydroxy
• 2H-Cyclopenta[b]naphtho[2,3-d]furan-10-aceticacid,5-(acetyloxy)-2-(3-furanyl)-3,3a,4a,5,5a,6,9,9a,10,10a-decahydro-6-(hydroxymethyl)-1,6,9a,10a-tetramethyl-9-oxo-,methyl ester, (2R,3aR,4aS,5R,5aS,6R,9
• (+)-Nimbinol
• 24-Nor-12,13-secochola-2,13,20,22-tetraen-12-oicacid, 6-(acetyloxy)-7,15:21,23-diepoxy-4-(hydroxymethyl)-4-methyl-1-oxo-,methyl ester, (4a,5a,6a,7a,15b,17a)- (9CI)
• 2H-Cyclopenta[b]naphtho[2,3-d]furan,24-nor-12,13-secochola-2,13,20,22-tetraen-12-oic acid deriv.
• Nimbinol
• 2H-Cyclopenta[b]naphtho[2,3-d]furan-10-acetic acid, 5-(acetyloxy)-2-(3-furanyl)-3,3a,4a,5,5a,6,9,9a,10,10a-decahydro-6-(hydroxymethyl)-1,6,9a,10a-tetramethyl-9-oxo-, methyl ester, (2R,3aR,4aS,5R,5aS,6R,9aR,10S,10aR)-

• Inchi： 1S/C29H36O8/c1-15-18(17-8-10-35-13-17)11-19-23(15)29(5)20(12-22(33)34-6)28(4)21(32)7-9-27(3,14-30)25(28)24(26(29)37-19)36-16(2)31/h7-10,13,18-20,24-26,30H,11-12,14H2,1-6H3/t18-,19-,20-,24-,25+,26-,27+,28+,29-/m1/s1
• InChI Key： BGEGLLQERXAQAK-AGKCECBESA-N
• SMILES： O1[C@]2([H])[C@H](OC(C)=O)[C@]3([H])[C@@](C)([C@@H](CC(OC)=O)[C@]2(C)C2=C(C)[C@H](C4C=COC=4)C[C@@]12[H])C(=O)C=C[C@]3(CO)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Limonoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids Limonoids